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Head-to-Head Comparison: Lasalocid and
Salinomycin in Broilers
An objective analysis of performance, efficacy, and experimental considerations for researchers

and drug development professionals.

The control of coccidiosis, a pervasive and economically significant parasitic disease in poultry,

has historically relied on the use of ionophore anticoccidials. Among the most utilized are

Lasalocid and Salinomycin, which have been mainstays in broiler production for decades. This

guide provides a detailed, data-driven comparison of these two compounds, focusing on their

performance in broilers, underlying mechanisms, and the experimental protocols used for their

evaluation.

Performance and Efficacy: A Tabular Comparison
The following tables summarize key performance indicators from studies directly comparing

Lasalocid and Salinomycin in broiler chickens. These studies often evaluate the ionophores in

the context of coccidiosis vaccination programs, where the goal is to manage the vaccine's

cycling while optimizing bird performance.

Table 1: Broiler Performance Under Coccidiosis Challenge

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10765891?utm_src=pdf-interest
https://www.benchchem.com/product/b10765891?utm_src=pdf-body
https://www.benchchem.com/product/b10765891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10765891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance
Metric

Lasalocid Salinomycin
Control
(Vaccinated,
No Ionophore)

Study
Reference

Cumulative

Weight Gain

(Day 35)

3.88 lbs 3.88 lbs 3.81 lbs --INVALID-LINK--

Cumulative

Weight Gain

(Day 60)

Significantly

heavier than

control

No significant

difference from

control

- --INVALID-LINK--

Feed Conversion

Ratio (FCR) (Day

60)

5-6 points lower

than control

5-6 points lower

than control
- --INVALID-LINK--

Weight Gain (4

of 5 trials)
Best Intermediate - --INVALID-LINK--

Table 2: Anticoccidial Efficacy - Lesion Scores and Oocyst Shedding

Efficacy
Parameter

Lasalocid Salinomycin
Control
(Vaccinated,
No Ionophore)

Study
Reference

Large Oocyst

Shedding (Day

21)

Significantly

lower than

control

Significantly

lower than

control

Higher --INVALID-LINK--

Small/Medium

Oocyst Shedding

(Day 21)

Significantly

lower than

control

Significantly

lower than

control

Higher --INVALID-LINK--

Lesion Control Good

Statistically

superior to

Lasalocid

- --INVALID-LINK--

Experimental Protocols
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Understanding the methodologies behind these findings is crucial for their interpretation and for

designing future studies.

Study Design from Mathis et al., 2014

Animals: Commercial broiler chicks, vaccinated in-ovo with a coccidiosis vaccine (Inovocox

EM1).

Housing: Floor pens with fresh pine shavings.

Diets: Standard broiler starter, grower, and finisher diets meeting NRC standards. All

treatment groups also received bacitracin methylene disalicylate (50 g/ton ).

Anticoccidial Administration:

Lasalocid: 68 g/ton of feed.

Salinomycin: 40 g/ton of feed.

Ionophores were added to either the grower feed, the finisher feed, or both.

Coccidiosis Challenge: On day 36, birds were challenged with a mixed inoculum of

approximately 50,000 Eimeria acervulina, 10,000 E. maxima, and 50,000 E. tenella oocysts.

Data Collection: Live weight, feed consumption, FCR, mortality, oocysts per gram of feces,

and Eimeria lesion scores (using the Johnson-Reid method) were recorded. Lesion scoring

was performed 6 days post-challenge.

Study Design from Chappel et al., 1978

Animals: Approximately 13,500 broilers of three different breeds across five field trials.

Housing: Floor pens under commercial-like conditions.

Diets: Standard commercial broiler rations.

Anticoccidial Administration:
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Lasalocid: 75 ppm in the feed.

Salinomycin: 60 ppm in the feed.

Monensin (for comparison): 100 ppm.

Coccidial Exposure: Natural exposure through the use of used litter. In some trials, seeder

birds were also used to ensure a coccidial challenge.

Data Collection: At approximately 3 weeks of age, five chicks per pen were necropsied to

assess coccidial infection and lesion control. Performance data (weight gain, feed

conversion) was collected throughout the grow-out period.

Mechanism of Action: A Visual Representation
Lasalocid and Salinomycin are both classified as ionophores, meaning they transport ions

across biological membranes.[1][2][3] Their primary mode of action is to disrupt the normal

ionic gradients within the coccidial parasite, leading to cellular damage and death.[1][3]

A key difference between them is their ion specificity. Lasalocid is a divalent ionophore,

capable of transporting both monovalent (like K+, Na+) and divalent cations (like Ca2+).[4]

Salinomycin is a monovalent ionophore, primarily transporting K+ ions.[1] This disruption of ion

concentration gradients leads to an influx of water, causing the parasite to swell and lyse.[5]
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Caption: General mechanism of action for ionophore anticoccidials in Eimeria parasites.

Experimental Workflow Visualization
The evaluation of anticoccidial drugs typically follows a structured experimental workflow to

assess both performance and efficacy under controlled conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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